N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)-3,5-dinitrobenzamide

• IUPAC Name: N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)-3,5-dinitrobenzamide
• InChI: InChI=1S/C20H12N4O5S/c25-19(13-8-14(23(26)27)10-15(9-13)24(28)29)22-20-21-18(11-30-20)17-7-3-5-12-4-1-2-6-16(12)17/h1-11H,(H,21,22,25)
• InChI Key: QGSYUUIMGQAMCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CSC(=N3)NC(=O)C4=CC(=CC(=C4)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C20H12N4O5S
• Molecular Weight: 420.4 g/mol

Description

N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)-3,5-dinitrobenzamide is a novel compound that has shown promising results in various scientific research applications. This compound is synthesized using a multi-step reaction process that involves the use of different reagents and solvents. The synthesis method is critical to ensure the purity and yield of the final product.

Scientific Research Applications

Anti-Inflammatory Applications

N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)-3,5-dinitrobenzamide and its derivatives have been explored for potential anti-inflammatory applications. A study by Shang et al. (2014) developed 3,5-dinitrobenzoate-based 5-lipoxygenase inhibitors, a category to which this compound belongs. These inhibitors are considered significant for developing effective anti-inflammatory therapies.

Anticancer Potential

Research into the anticancer properties of similar compounds has been conducted. For instance, Ravichandiran et al. (2019) investigated 1,4‐Naphthoquinone derivatives, which share structural similarities with this compound, for their cytotoxic activities against various human cancer cell lines.

Antimicrobial Activities

A range of antimicrobial activities has been reported for compounds structurally related to this compound. Patel & Patel (2015) synthesized derivatives that showed significant antibacterial and antifungal activities. Similarly, Mansour et al. (2020) reported antimicrobial and anti-proliferative properties of thiazolyl pyrazoline derivatives linked to a benzo[1,3]dioxole moiety.

Spectroscopic Studies

The compound and its derivatives have been the subject of various spectroscopic studies. Fedyshyn et al. (2020) synthesized a new thiazolylazo structure for spectroscopic analysis, demonstrating the potential for developing selective methods for metal determination.

Synthesis and Structural Studies

Several studies have focused on the synthesis and structural analysis of compounds related to this compound. For example, GayathriB. et al. (2019) synthesized and characterized novel derivatives, providing insights into their molecular structure and properties.